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Compound of Interest

Compound Name: 2-(1-Cyclohexenyl)cyclohexanone

Cat. No.: B073363

Essential Safety and Handling Guide for 2-(1-
Cyclohexenyl)cyclohexanone

This guide provides immediate and essential safety, operational, and disposal protocols for
handling 2-(1-Cyclohexenyl)cyclohexanone in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize risks.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-(1-Cyclohexenyl)cyclohexanone
is provided below.
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Property Value

CAS Number 1502-22-3

Molecular Formula C12H180

Molecular Weight 178.27 g/mol [1]

Boiling Point 265 °C (509 °F)[2][3]

Density 0.998 g/cm?3[2][3]

Flash Point > 110 °C (> 230 °F)[3]

Solubility Soluble in water, insoluble in alcohol.[4][5]
Appearance Colorless liquid[4]

Personal Protective Equipment (PPE)

When handling 2-(1-Cyclohexenyl)cyclohexanone, the use of appropriate personal protective
equipment is mandatory to ensure personal safety.
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PPE Type Specification Rationale

Tightly fitting safety goggles
with side-shields conforming to  Protects eyes from splashes
EN 166 (EU) or NIOSH (US). and vapors.

[6]

Eye Protection

_ Chemical-impermeable gloves _
Hand Protection ) ) Prevents skin contact.
inspected prior to use.[6]

Laboratory coat, fire/flame ] )
] ) ] ] Protects skin and clothing from
Body Protection resistant and impervious

) splashes and spills.
clothing.[6][7]

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is Protects against inhalation of
Respiratory Protection experienced.[6] In case of vapors, especially in poorly
insufficient ventilation, wear ventilated areas.

suitable respiratory equipment.

[7]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Safe Handling Protocol

» Ventilation: Always handle 2-(1-Cyclohexenyl)cyclohexanone in a well-ventilated area.[6]
The use of a chemical fume hood is recommended.

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[8][9] Use
non-sparking tools and explosion-proof equipment.[6]

o Personal Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in
the handling area.[8][10]
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o Spill Management: In case of a spill, remove all sources of ignition and evacuate personnel

to a safe area.[6] Absorb the spill with inert material (e.g., sand, silica gel) and collect it in a

suitable, closed container for disposal.[9][11]

First Aid Measures

Immediate first aid is critical in the event of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[6][12]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with soap and plenty of

water. Consult a doctor.[6][12]

Eye Contact

Rinse with pure water for at least 15 minutes.
Consult a doctor.[6][12]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison
Control Center immediately.[6][12]

Storage and Disposal Plan

Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

o Keep away from incompatible materials such as strong oxidizing agents.[9][13]

Disposal:
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e Waste Chemical: Disposal should be handled by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[6] Do not discharge into sewer
systems.[6]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can be
offered for recycling or reconditioning.[6] Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill. Combustible packaging materials can be
incinerated.[6]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of 2-
(1-Cyclohexenyl)cyclohexanone in a laboratory setting.
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Safe Handling and Disposal Workflow for 2-(1-Cyclohexenyl)cyclohexanone
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Caption: Workflow for safe handling and disposal of 2-(1-Cyclohexenyl)cyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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